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Compound of Interest

Compound Name: Cyclohexanone

Cat. No.: B7761246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the essential safety precautions for

handling cyclohexanone in a laboratory environment. Adherence to these guidelines is critical

to mitigate risks and ensure a safe working environment for all personnel.

Understanding the Hazards of Cyclohexanone
Cyclohexanone is a flammable liquid and vapor that poses several health risks.[1][2] It is

harmful if swallowed, inhaled, or in contact with the skin.[1][3] It can cause serious eye

damage, skin irritation, and respiratory irritation.[1][3]

Physicochemical Properties
A clear, colorless to pale yellow liquid, cyclohexanone has a distinct acetone-like or minty

odor.[4] Its vapor is heavier than air and can travel a significant distance to an ignition source,

creating a flashback hazard.[4][5]
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Property Value Reference

Flash Point 111°F (44°C) [4]

Lower Explosive Limit (LEL) 1.1%

Upper Explosive Limit (UEL) 9.4%

Autoignition Temperature 420°C (788°F)

Vapor Pressure 2 mmHg at 20°C

Specific Gravity 0.947

Boiling Point 155.6°C (312.1°F)

Molecular Weight 98.15 g/mol [6]

Health Hazard Information
Exposure to cyclohexanone can lead to a range of acute and chronic health effects.

Acute Effects: Inhalation can irritate the nose and throat, leading to coughing, wheezing,

headache, dizziness, and lightheadedness.[4] Direct contact can cause severe eye damage

and skin irritation, which may manifest as redness and watery blisters.[1][4] Ingestion is

harmful and can lead to nausea, vomiting, and abdominal pain.[1]

Chronic Effects: Prolonged or repeated exposure may cause damage to the liver and

kidneys.[4]

Occupational Exposure Limits
Various regulatory bodies have established permissible exposure limits (PELs) for

cyclohexanone to protect workers.
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Agency Exposure Limit Notes

OSHA (Occupational Safety

and Health Administration)
50 ppm (200 mg/m³)

8-hour time-weighted average

(TWA)

NIOSH (National Institute for

Occupational Safety and

Health)

25 ppm (100 mg/m³) 10-hour TWA

ACGIH (American Conference

of Governmental Industrial

Hygienists)

20 ppm (80 mg/m³) 8-hour TWA

ACGIH 50 ppm (200 mg/m³)
Short-Term Exposure Limit

(STEL)

Engineering Controls and Personal Protective
Equipment (PPE)
A combination of engineering controls and appropriate PPE is essential to minimize exposure

to cyclohexanone.

Hierarchy of Controls
The hierarchy of controls provides a framework for implementing the most effective safety

measures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b7761246?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7761246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hierarchy of Controls

Elimination

Substitution

Most Effective

Engineering Controls

Administrative Controls

PPE

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of safety controls for managing cyclohexanone risks.

Engineering Controls
Ventilation: Always handle cyclohexanone in a well-ventilated area.[1][7] A properly

functioning chemical fume hood is the preferred engineering control to minimize vapor

inhalation.[6]

Explosion-Proof Equipment: Use explosion-proof electrical, ventilating, and lighting

equipment to prevent ignition of flammable vapors.[2][3][8]
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Grounding and Bonding: Ground and bond containers and receiving equipment during

transfer to prevent static discharge, which can be an ignition source.[1][8]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.[2][3]

Personal Protective Equipment (PPE)
The appropriate PPE must be worn when handling cyclohexanone.

Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

splashes.[3][6]

Skin Protection:

Gloves: Wear chemically resistant gloves.[6] Consult the glove manufacturer's

compatibility chart to select the appropriate material.

Protective Clothing: Wear a lab coat, apron, or other protective clothing to prevent skin

contact.[3][9]

Respiratory Protection: If engineering controls do not maintain exposure below the

occupational exposure limits, or during emergency situations, use a NIOSH-approved

respirator with an appropriate cartridge for organic vapors.[7]

Safe Handling and Storage Procedures
Proper handling and storage practices are crucial to prevent accidents and exposure.

Handling
Avoid contact with skin, eyes, and clothing.[1]

Do not breathe vapors or mists.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[3][8]

Use only non-sparking tools.[3][8]
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Wash hands thoroughly after handling.[1][3]

Do not eat, drink, or smoke in areas where cyclohexanone is handled or stored.[1][3]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][8]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[3]

Store in a designated flammables storage cabinet.

Emergency Procedures
In the event of an emergency, follow these procedures promptly.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air.[1] If breathing is

difficult, provide oxygen. If breathing has

stopped, begin artificial respiration.[4] Seek

immediate medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.[4]

Wash the affected area with plenty of soap and

water for at least 15 minutes.[4] Seek medical

attention if irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4] Remove contact

lenses if present and easy to do.[4] Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious, rinse their mouth with water.[6] Seek

immediate medical attention.[1]
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Spill Response
A workflow for responding to a cyclohexanone spill is outlined below.

Spill Response Workflow

Spill Detected

Evacuate Immediate Area

Alert Supervisor and EH&S

Assess Spill Size and Risk

Small Spill?

Contain and Clean Up Spill
(with appropriate PPE and materials)

Yes

Large Spill - Professional Response

No

Ventilate Area

Dispose of Waste Properly

Complete Incident Report
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Click to download full resolution via product page

Caption: Workflow for responding to a cyclohexanone spill.

Key Spill Response Steps:

Evacuate: Immediately evacuate the area of the spill.[4]

Alert: Notify your supervisor and the appropriate emergency response personnel.

Ventilate: Ensure the area is well-ventilated.[4]

Containment: For small spills, contain the liquid with an absorbent material like vermiculite,

dry sand, or earth.[4][7]

Cleanup: Use non-sparking tools to collect the absorbed material and place it in a sealed

container for disposal.[4][5]

Decontamination: Clean the spill area thoroughly.

Firefighting Measures
Extinguishing Media: Use dry chemical, CO2, water spray, or alcohol-resistant foam to

extinguish a fire.[4][7]

Hazards: Vapors are flammable and can form explosive mixtures with air.[1][2] Containers

may explode when heated.[2][4] Hazardous combustion products include carbon monoxide

and carbon dioxide.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Waste Disposal
Dispose of cyclohexanone waste in accordance with all local, state, and federal regulations. It

is considered a hazardous waste. Do not dispose of it down the drain.[8]
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By adhering to these safety protocols, researchers, scientists, and drug development

professionals can handle cyclohexanone responsibly, minimizing risks and ensuring a safe

and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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